Cas no 53905-37-6 ([1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro-)
53905-37-6 structure
Product Name:[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro-
CAS No:53905-37-6
MF:C12H8Cl2O2
MW:255.09672164917
CID:378120
PubChem ID:620336
Update Time:2025-04-19
[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro-
- 2-chloro-5-(4-chloro-3-hydroxyphenyl)phenol
- 4,4'-Dichloro-(1,1'-biphenyl)-3,3'-diol
- (1,1'-Biphenyl)-3,3'-diol, 4,4'-dichloro-
- 4,4'-Dichloro[1,1'-biphenyl]-3,3'-diol
- DTXSID80202181
- SCHEMBL2476458
- [1,1'-Biphenyl]-3,3'-diol, 4,4'-dichloro-
- 4,4'-Dichloro[1,1'-biphenyl]-3,3'-diol #
- 4,4'-dichloro-3,3'-biphenyldiol
- 53905-37-6
- HCMZQOFFKKISQI-UHFFFAOYSA-N
-
- Inchi: 1S/C12H8Cl2O2/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6,15-16H
- InChI Key: HCMZQOFFKKISQI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1O)C1C=CC(=C(C=1)O)Cl
Computed Properties
- Exact Mass: 253.99024
- Monoisotopic Mass: 253.9901349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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